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Compound of Interest

Compound Name: Diallyldiphenylsilane

Cat. No.: B083629

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory
environment. This guide provides essential safety and logistical information for the proper
disposal of diallyldiphenylsilane, a common intermediate in organic and organosilicon
chemistry. Adherence to these procedures is critical for minimizing environmental impact and
safeguarding personnel.

Key Safety and Physical Data

A thorough understanding of the properties of diallyldiphenylsilane is the first step in its safe
management. The following table summarizes key quantitative data for this compound.

Property Value Source
Molecular Formula C18H20Si PubChem[1]
Molecular Weight 264.44 g/mol ChemicalBook[2]
Boiling Point 140-141 °C at 2 mm Hg ChemicalBook[2]
Density 0.996 g/mL at 25 °C ChemicalBook[2]
Flash Point 110 °C ChemicalBook[2]
Refractive Index n20/D 1.575 ChemicalBook[2]
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Hazard Profile and Personal Protective Equipment
(PPE)

Diallyldiphenylsilane is classified as a hazardous substance, and appropriate precautions
must be taken to avoid exposure.

Primary Hazards:

o Skin Irritation: Causes skin irritation.[1][3]

» Serious Eye Irritation: Causes serious eye irritation.[1][3]

o Respiratory Irritation: May cause respiratory irritation.[1][3]

Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

« Body Protection: A laboratory coat must be worn to prevent skin contact.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to avoid inhalation of vapors.

Step-by-Step Disposal Protocol

The proper disposal of diallyldiphenylsilane involves a systematic approach to waste
segregation, containment, and labeling, culminating in transfer to a licensed hazardous waste
disposal facility. Incineration is a common disposal method for organosilicon waste.[4]

Experimental Protocol for Waste Management:
o Waste Segregation:

o All waste streams containing diallyldiphenylsilane must be segregated from general
laboratory waste and other incompatible chemical waste.
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o This includes neat (undiluted) diallyldiphenylsilane, solutions containing the compound,
and any contaminated materials such as pipette tips, gloves, and absorbent paper.

e Container Selection:

o Use only approved, chemically compatible hazardous waste containers. These are
typically constructed of high-density polyethylene (HDPE) or other resistant materials.

o Ensure the container has a secure, leak-proof lid.

o Waste Collection:

o Liquid Waste: Carefully transfer liquid waste containing diallyldiphenylsilane into the
designated waste container using a funnel to prevent spills.

o Solid Waste: Place all contaminated solid materials (e.g., gloves, absorbent pads, empty
vials) into a separate, clearly labeled solid waste container.

e Labeling:

o Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Diallyldiphenylsilane”

The approximate concentration and volume of the waste.

The associated hazards (e.g., "Irritant™).

The date the waste was first added to the container.

o Storage:

o Store the sealed and labeled waste container in a designated hazardous waste
accumulation area.

o This area should be well-ventilated, away from sources of ignition, and secondary
containment should be used to prevent the spread of any potential leaks.
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» Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Do not attempt to dispose of diallyldiphenylsilane down the drain or in regular trash.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
diallyldiphenylsilane.
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Caption: Workflow for the safe disposal of diallyldiphenylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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